Benzoic acid, 2-amino-5-thiocyanato-, methyl ester (9CI)
Benzoic acid, 2-amino-5-thiocyanato-, methyl ester (9CI)
Brand Name:
Vulcanchem
CAS No.:
117324-16-0
VCID:
VC0039662
InChI:
InChI=1S/C9H8N2O2S/c1-13-9(12)7-4-6(14-5-10)2-3-8(7)11/h2-4H,11H2,1H3
SMILES:
COC(=O)C1=C(C=CC(=C1)SC#N)N
Molecular Formula:
C9H8N2O2S
Molecular Weight:
208.24 g/mol
Benzoic acid, 2-amino-5-thiocyanato-, methyl ester (9CI)
CAS No.: 117324-16-0
Main Products
VCID: VC0039662
Molecular Formula: C9H8N2O2S
Molecular Weight: 208.24 g/mol
| CAS No. | 117324-16-0 |
|---|---|
| Product Name | Benzoic acid, 2-amino-5-thiocyanato-, methyl ester (9CI) |
| Molecular Formula | C9H8N2O2S |
| Molecular Weight | 208.24 g/mol |
| IUPAC Name | methyl 2-amino-5-thiocyanatobenzoate |
| Standard InChI | InChI=1S/C9H8N2O2S/c1-13-9(12)7-4-6(14-5-10)2-3-8(7)11/h2-4H,11H2,1H3 |
| Standard InChIKey | RGPZBRDJSOXWJT-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C=CC(=C1)SC#N)N |
| Canonical SMILES | COC(=O)C1=C(C=CC(=C1)SC#N)N |
| Synonyms | Benzoic acid, 2-amino-5-thiocyanato-, methyl ester (9CI) |
| PubChem Compound | 799394 |
| Last Modified | Nov 11 2021 |
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